Cas no 1704267-69-5 (4-(1-ethyl-1H-pyrazol-5-yl)but-3-en-2-amine)
4-(1-ethyl-1H-pyrazol-5-yl)but-3-en-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-ethyl-1H-pyrazol-5-yl)but-3-en-2-amine
- 1704267-69-5
- EN300-1842201
-
- Inchi: 1S/C9H15N3/c1-3-12-9(6-7-11-12)5-4-8(2)10/h4-8H,3,10H2,1-2H3/b5-4+
- InChI Key: ISXPYEPSKCMKFR-SNAWJCMRSA-N
- SMILES: N1(CC)C(=CC=N1)/C=C/C(C)N
Computed Properties
- Exact Mass: 165.126597491g/mol
- Monoisotopic Mass: 165.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 43.8Ų
4-(1-ethyl-1H-pyrazol-5-yl)but-3-en-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1842201-0.05g |
4-(1-ethyl-1H-pyrazol-5-yl)but-3-en-2-amine |
1704267-69-5 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1842201-0.1g |
4-(1-ethyl-1H-pyrazol-5-yl)but-3-en-2-amine |
1704267-69-5 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1842201-0.25g |
4-(1-ethyl-1H-pyrazol-5-yl)but-3-en-2-amine |
1704267-69-5 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1842201-0.5g |
4-(1-ethyl-1H-pyrazol-5-yl)but-3-en-2-amine |
1704267-69-5 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1842201-1.0g |
4-(1-ethyl-1H-pyrazol-5-yl)but-3-en-2-amine |
1704267-69-5 | 1g |
$1515.0 | 2023-06-01 | ||
| Enamine | EN300-1842201-2.5g |
4-(1-ethyl-1H-pyrazol-5-yl)but-3-en-2-amine |
1704267-69-5 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1842201-5.0g |
4-(1-ethyl-1H-pyrazol-5-yl)but-3-en-2-amine |
1704267-69-5 | 5g |
$4391.0 | 2023-06-01 | ||
| Enamine | EN300-1842201-10.0g |
4-(1-ethyl-1H-pyrazol-5-yl)but-3-en-2-amine |
1704267-69-5 | 10g |
$6512.0 | 2023-06-01 | ||
| Enamine | EN300-1842201-1g |
4-(1-ethyl-1H-pyrazol-5-yl)but-3-en-2-amine |
1704267-69-5 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1842201-5g |
4-(1-ethyl-1H-pyrazol-5-yl)but-3-en-2-amine |
1704267-69-5 | 5g |
$2858.0 | 2023-09-19 |
4-(1-ethyl-1H-pyrazol-5-yl)but-3-en-2-amine Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 4-(1-ethyl-1H-pyrazol-5-yl)but-3-en-2-amine
4-(1-Ethyl-1H-Pyrazol-5-Yl)But-3-en-2-Amine: A Comprehensive Overview
The compound 4-(1-Ethyl-1H-Pyrazol-5-Yl)But-3-en-2-Amine, also known by its CAS number 1704267-69-5, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with an alkenylamine group, making it a valuable subject for research and development.
The pyrazole moiety, a five-membered aromatic ring containing two adjacent nitrogen atoms, is a well-known structure in organic chemistry due to its versatility and reactivity. In this compound, the pyrazole ring is substituted with an ethyl group at the 1-position, which adds to its stability and potential for further functionalization. The butenylamine group attached to the pyrazole ring introduces additional complexity, enabling this compound to participate in various chemical reactions and biological interactions.
Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the alkenylamine group in this compound further enhances its potential as a lead molecule for medicinal chemistry applications. Researchers have explored the ability of this compound to interact with various biological targets, including enzymes and receptors, making it a promising candidate for further investigation.
In terms of synthesis, 4-(1-Ethyl-1H-Pyrazol-5-Yl)But-3-en-2-Amine can be prepared through a variety of methods, including condensation reactions and catalytic processes. These methods allow for the precise control of the molecule's structure, enabling chemists to optimize its properties for specific applications. The use of advanced techniques such as microwave-assisted synthesis has further streamlined the production process, making this compound more accessible for research purposes.
The biological activity of this compound has been extensively studied in recent years. In vitro assays have demonstrated its ability to inhibit certain enzymes involved in cellular signaling pathways, suggesting its potential as an anti-inflammatory or anti-cancer agent. Additionally, studies on its pharmacokinetic properties have provided valuable insights into its bioavailability and metabolic profile, which are critical factors for drug development.
From an industrial perspective, the synthesis and application of pyrazole-containing compounds have gained significant attention due to their role in agrochemicals and materials science. This compound's unique structure makes it a versatile building block for constructing more complex molecules with tailored functionalities. Its use in polymer chemistry and catalysis has also been explored, highlighting its broader applicability beyond traditional pharmaceutical applications.
In conclusion, 4-(1-Ethyl-1H-Pyrazol-5-Yl)But-3-en-2-Amine represents a compelling example of how structural diversity can lead to innovative chemical solutions. With ongoing research into its properties and applications, this compound continues to be a focal point for scientists seeking to advance our understanding of organic chemistry and its practical implications.
1704267-69-5 (4-(1-ethyl-1H-pyrazol-5-yl)but-3-en-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)